N-Benzyl-1H-benzimidazol-2-amine
Overview
Description
N-Benzyl-1H-benzimidazol-2-amine (NBB) is an important synthetic intermediate used in the chemical synthesis of a wide variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. NBB is a heterocyclic compound that contains two nitrogen atoms and one benzene ring. It is a versatile intermediate that can be used in a variety of reactions, including condensation, cyclization, alkylation, and reduction. NBB is a relatively stable compound that is easily synthesized and is commercially available.
Scientific Research Applications
- The benzimidazole nucleus, present in this compound, has been associated with antiviral properties. Researchers have investigated its potential to inhibit viral replication by targeting essential viral enzymes or proteins .
- Compounds containing the benzimidazole scaffold have been explored for their antitumor effects. This compound may interfere with cancer cell growth, proliferation, or metastasis .
- The benzimidazole derivatives exhibit antibacterial activity. This compound could potentially inhibit bacterial growth or disrupt essential cellular processes in bacteria.
- Benzimidazole-based compounds have been associated with anti-inflammatory properties. This compound may modulate immune responses and reduce inflammation .
- Tubulin is crucial for cell division, and compounds that affect tubulin polymerization have therapeutic potential. This compound has been evaluated for its impact on tubulin dynamics .
- Some studies have investigated this compound’s role in Alzheimer’s disease. It may interact with specific targets related to disease progression.
Antiviral Activity
Anticancer Potential
Antibacterial Properties
Anti-Inflammatory Effects
Inhibition of Tubulin Polymerization
Alzheimer’s Disease Research
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (1H-Benzoimidazol-2-yl)-benzyl-amine is the Serine/threonine-protein kinase Chk1 . This enzyme plays a crucial role in cell cycle regulation, DNA repair, and cell survival, making it a significant target for therapeutic intervention .
Mode of Action
It is known that benzimidazole derivatives can interact with proteins and enzymes . This interaction could lead to changes in the function of the target, potentially inhibiting its activity and leading to therapeutic effects .
Biochemical Pathways
It has been suggested that benzimidazole derivatives can react with various free radicals , indicating that they may influence oxidative stress pathways .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability and its overall effect in the body .
Result of Action
It has been observed that benzimidazole derivatives can slow down tubulin polymerization , which could potentially disrupt cell division and growth .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (1H-Benzoimidazol-2-yl)-benzyl-amine. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
N-benzyl-1H-benzimidazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3/c1-2-6-11(7-3-1)10-15-14-16-12-8-4-5-9-13(12)17-14/h1-9H,10H2,(H2,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXMPPQGQNSTUGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-1H-benzimidazol-2-amine | |
CAS RN |
27185-21-3 | |
Record name | N-benzyl-1H-1,3-benzodiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.